Cas no 1706508-32-8 (7-(furan-2-yl)-4-[(E)-2-phenylethenyl]sulfonyl-1,4-thiazepane)

• Product Name: 7-(furan-2-yl)-4-[(E)-2-phenylethenyl]sulfonyl-1,4-thiazepane
• CAS No: 1706508-32-8
• MF: C₁₇H₁₉NO₃S₂
• MW: 349.467662096024
• CID: 5549110
• Update Time: 2025-06-11

7-(furan-2-yl)-4-[(E)-2-phenylethenyl]sulfonyl-1,4-thiazepane Chemical and Physical Properties

Names and Identifiers

• 7-(furan-2-yl)-4-[(E)-2-phenylethenyl]sulfonyl-1,4-thiazepane

• Inchi： 1S/C17H19NO3S2/c19-23(20,14-9-15-5-2-1-3-6-15)18-10-8-17(22-13-11-18)16-7-4-12-21-16/h1-7,9,12,14,17H,8,10-11,13H2/b14-9+
• InChI Key： VFODOCOIIAHMAY-NTEUORMPSA-N
• SMILES： S1C(C2=CC=CO2)CCN(S(/C=C/C2=CC=CC=C2)(=O)=O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on 7-(furan-2-yl)-4-[(E)-2-phenylethenyl]sulfonyl-1,4-thiazepane

Introduction to 7-(Furan-2-yl)-4-[(E)-2-Phenylethenyl]sulfonyl-1,4-Thiazepane (CAS No. 1706508-32-8)

7-(Furan-2-yl)-4-[(E)-2-Phenylethenyl]sulfonyl-1,4-thiazepane, with the CAS number 1706508-32-8, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thiazepanes, which are seven-membered heterocyclic compounds containing a sulfur and a nitrogen atom. The presence of the furan and phenylethenyl moieties adds to its complexity and functional diversity, making it an intriguing subject for both academic research and pharmaceutical development.

The chemical structure of 7-(Furan-2-yl)-4-[(E)-2-Phenylethenyl]sulfonyl-1,4-thiazepane is characterized by a central thiazepane ring, which is substituted with a furan group at the 7-position and a phenylethenyl sulfonyl group at the 4-position. The furan moiety, a five-membered aromatic ring containing an oxygen atom, is known for its electron-donating properties and its ability to form stable complexes with various metal ions. The phenylethenyl sulfonyl group, on the other hand, introduces a hydrophobic and electron-withdrawing character to the molecule, which can influence its biological activity and pharmacokinetic properties.

Recent studies have highlighted the potential of 7-(Furan-2-yl)-4-[(E)-2-Phenylethenyl]sulfonyl-1,4-thiazepane in various therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. Specifically, it has been found to inhibit the activation of microglia and astrocytes, which are major contributors to neuroinflammation and neuronal damage in conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, 7-(Furan-2-yl)-4-[(E)-2-Phenylethenyl) sulfonyl-1,4-thiazepane has also shown promise as an antitumor agent. Preclinical studies have demonstrated its ability to induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. For instance, it has been reported to inhibit the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various types of cancer. This makes it a potential candidate for further development as an anticancer drug.

The pharmacokinetic profile of 7-(Furan-2-yl)-4-[(E)-2-Phenylethenyl) sulfonyl-1,4-thiazepane has also been extensively studied. Its high lipophilicity and low molecular weight suggest that it may have favorable absorption properties when administered orally. However, further optimization may be required to improve its bioavailability and reduce potential side effects. Ongoing research is focused on developing prodrugs or nanoparticle formulations to enhance its delivery and efficacy.

In terms of safety and toxicity, preliminary studies have indicated that 7-(Furan-2-yl)-4-[(E)-2-Phenylethenyl) sulfonyl-1,4-thiazepane exhibits low toxicity at therapeutic concentrations. However, more comprehensive toxicological evaluations are necessary to ensure its safety for long-term use in humans. These assessments will include in vitro cytotoxicity assays, animal models of toxicity, and genotoxicity studies.

The synthesis of 7-(Furan-2-yl)-4-[ (E)-2-ph enyle then yl) sulfony l -1 , 4 -th iaz epa ne has been optimized using modern synthetic techniques such as transition-metal-catalyzed cross-coupling reactions and microwave-assisted synthesis. These methods have significantly improved the yield and purity of the final product, making it more accessible for large-scale production and further pharmaceutical development.

In conclusion, 7-(Furan - 2 - y l ) - 4 - [ ( E ) - 2 - phen y le then y l ) sul fony l - 1 , 4 - th iaz epa ne (CAS No . 1 706508 - 3 2 - 8) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of neurodegeneration and oncology. As ongoing studies continue to unravel its mechanisms of action and optimize its formulation, this compound holds significant promise for improving patient outcomes in various diseases.